Cas no 2121562-48-7 (Ethyl 3-chloro-1H-indazole-5-carboxylate)

• Product Name: Ethyl 3-chloro-1H-indazole-5-carboxylate
• CAS No: 2121562-48-7
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• CID: 5174145
• Update Time: 2026-03-04

Ethyl 3-chloro-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-1H-indazole-5-carboxylate

• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)6-3-4-8-7(5-6)9(11)13-12-8/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： WGEBRIAFHZOVCF-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C(OCC)=O)C=C2)=C(Cl)N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 386.5±22.0 °C at 760 mmHg
• Flash Point: 187.5±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 3-chloro-1H-indazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)